1-ethyl-5-(propoxymethyl)-1H-pyrazole
Overview
Description
1-Ethyl-5-(propoxymethyl)-1H-pyrazole, also known as Mifepristone, is a synthetic steroid compound that is used as an abortifacient and in the treatment of endometriosis, Cushing's syndrome, and breast cancer. It is a potent antagonist of progesterone and glucocorticoid receptors and has been extensively studied for its pharmacological properties.
Mechanism of Action
1-ethyl-5-(propoxymethyl)-1H-pyrazole is a potent antagonist of progesterone and glucocorticoid receptors. It binds to these receptors and prevents them from binding to their natural ligands. This leads to the inhibition of the biological effects of progesterone and glucocorticoids, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
1-ethyl-5-(propoxymethyl)-1H-pyrazole has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. It has also been shown to have anti-inflammatory effects and to regulate glucose metabolism.
Advantages and Limitations for Lab Experiments
1-ethyl-5-(propoxymethyl)-1H-pyrazole has several advantages for use in lab experiments. It is a potent antagonist of progesterone and glucocorticoid receptors, which makes it an ideal tool for studying the biological effects of these hormones. However, its use is limited by its potential toxicity and the need for expertise in organic chemistry for its synthesis.
Future Directions
There are several future directions for the study of 1-ethyl-5-(propoxymethyl)-1H-pyrazole. It has potential therapeutic applications in various diseases, including breast cancer, endometriosis, and Cushing's syndrome. Further research is needed to explore its mechanisms of action and to develop more effective and less toxic derivatives. Additionally, its potential use as a tool for studying the biological effects of progesterone and glucocorticoids should be further explored.
Synthesis Methods
1-ethyl-5-(propoxymethyl)-1H-pyrazole is synthesized from the steroid compound, 17α-hydroxyprogesterone. The synthesis involves a series of reactions, including oxidation, reduction, and esterification, to produce the final product. The process is complex and requires expertise in organic chemistry.
Scientific Research Applications
1-ethyl-5-(propoxymethyl)-1H-pyrazole has been extensively studied for its pharmacological properties and has been shown to have potential therapeutic applications in various diseases. It has been used as an abortifacient in early pregnancy and in the treatment of endometriosis, Cushing's syndrome, and breast cancer.
properties
IUPAC Name |
1-ethyl-5-(propoxymethyl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c1-3-7-12-8-9-5-6-10-11(9)4-2/h5-6H,3-4,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INFUZCBALPDBTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOCC1=CC=NN1CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-5-(propoxymethyl)-1H-pyrazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride](/img/structure/B2798612.png)
![3-Iodo-6-methylpyrazolo[1,5-a]pyrimidine](/img/structure/B2798618.png)
![Ethyl 5-(4-methyl-3-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2798619.png)
![1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-7-propylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2798620.png)
![(E)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide](/img/structure/B2798623.png)
![[(3Z)-4-(methylsulfanyl)-1,1-dioxo-1lambda6-thiolan-3-ylidene]amino N-(4-methylphenyl)carbamate](/img/structure/B2798629.png)
